Cas no 1420955-65-2 (2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid)

• Product Name: 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid
• CAS No: 1420955-65-2
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 2176234
• Update Time: 2025-05-25

2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid
• AM99478

• Inchi： 1S/C17H23NO2/c19-16(20)15-6-8-17(9-7-15)10-11-18(13-17)12-14-4-2-1-3-5-14/h1-5,15H,6-13H2,(H,19,20)
• InChI Key： QAELPSFXDCRPKR-UHFFFAOYSA-N
• SMILES： OC(C1CCC2(CN(CC3C=CC=CC=3)CC2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid

Introduction to 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid (CAS No. 1420955-65-2)

2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid, identified by its CAS number 1420955-65-2, is a compound of significant interest in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This spirocyclic amide derivative features a benzyl substituent at the nitrogen atom of the azacycloalkane core, linked to a decane backbone with a carboxylic acid functional group at the eighth carbon position. The spirocyclic structure contributes to its rigidity and specificity, making it a valuable scaffold for drug design and development.

The compound's molecular architecture, characterized by a spiro linkage between two rings, enhances its binding affinity and selectivity towards biological targets. This structural motif has been extensively explored in the design of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The presence of the benzyl group not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, which are critical factors in pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as pharmacophores in drug discovery. Studies have demonstrated that these molecules can exhibit high binding affinities and low toxicity profiles, making them attractive candidates for therapeutic intervention. The 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid structure, with its well-defined three-dimensional shape, is particularly adept at interacting with protein targets in a manner that optimizes receptor binding.

In the context of medicinal chemistry, the carboxylic acid moiety at the eighth carbon provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. This versatility has been exploited in the development of novel compounds targeting various diseases, including neurodegenerative disorders and inflammatory conditions. The spirocyclic core itself has been shown to modulate enzyme activity and receptor function, offering a promising avenue for therapeutic innovation.

One of the most compelling aspects of 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid is its potential application in the treatment of neurological disorders. Preclinical studies have suggested that spirocyclic amides can interact with neurotransmitter receptors and ion channels, potentially leading to new treatments for conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. The benzyl substituent enhances these interactions by improving lipophilicity and membrane permeability, ensuring efficient delivery to target sites within the brain.

The synthesis of 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the spirocyclic framework efficiently. These methods not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure to optimize biological activity.

The compound's pharmacokinetic properties have also been thoroughly investigated. In vitro studies have demonstrated favorable solubility profiles and metabolic stability, which are essential for oral bioavailability. Additionally, preliminary toxicology studies indicate low acute toxicity, suggesting its potential as a safe candidate for further clinical development. These findings are crucial for advancing 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid from preclinical research to clinical trials.

Recent research has also explored the use of spirocyclic compounds in targeted drug delivery systems. The unique structural features of these molecules make them ideal candidates for designing prodrugs or nanocarriers that can enhance therapeutic efficacy while minimizing side effects. For instance, encapsulating 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid within liposomes or polymers has shown promise in improving drug delivery to specific tissues or organs.

The future prospects for 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid are bright, with ongoing research focusing on expanding its therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between medicinal chemists, biochemists, and pharmacologists are essential to translate these findings into effective treatments for human diseases. As our understanding of molecular interactions continues to evolve, compounds like 2-Benzyl-2-azaspiro[4.5]decane-8-carboxylic acid are poised to play a pivotal role in next-generation therapeutics.